Cas no 53734-71-7 (9-Octadecenoic acid, 12,13-dihydroxy-)
53734-71-7 structure
Product Name:9-Octadecenoic acid, 12,13-dihydroxy-
CAS No:53734-71-7
MF:C18H34O4
MW:314.460166454315
CID:356487
Update Time:2024-03-02
9-Octadecenoic acid, 12,13-dihydroxy- Chemical and Physical Properties
Names and Identifiers
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- 9-Octadecenoic acid, 12,13-dihydroxy-
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- Inchi: 1S/C18H34O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,19-20H,2-7,9-10,12-15H2,1H3,(H,21,22)
- InChI Key: CQSLTKIXAJTQGA-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCCCCCCC=CCC(O)C(O)CCCCC
Computed Properties
- Exact Mass: 314.24582
Experimental Properties
- Density: 1.015±0.06 g/cm3(Predicted)
- Melting Point: 52-55 °C
- Boiling Point: 476.0±30.0 °C(Predicted)
- PSA: 77.76
- pka: 4.78±0.10(Predicted)
9-Octadecenoic acid, 12,13-dihydroxy- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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